Cas no 2757958-70-4 (1-phenyl-1H-1,2,4-triazole-5-sulfonyl chloride)

• Product Name: 1-phenyl-1H-1,2,4-triazole-5-sulfonyl chloride
• CAS No: 2757958-70-4
• MF: C₈H₆ClN₃O₂S
• MW: 243.670138835907
• CID: 5559791
• PubChem ID: 165996449
• Update Time: 2025-05-26

1-phenyl-1H-1,2,4-triazole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-phenyl-1H-1,2,4-triazole-5-sulfonyl chloride
• 2757958-70-4
• EN300-7436162

• Inchi： 1S/C8H6ClN3O2S/c9-15(13,14)8-10-6-11-12(8)7-4-2-1-3-5-7/h1-6H
• InChI Key： WRKYOOYNGHKJCR-UHFFFAOYSA-N
• SMILES： ClS(C1=NC=NN1C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 242.9869253g/mol
• Monoisotopic Mass: 242.9869253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 73.2Ų

Additional information on 1-phenyl-1H-1,2,4-triazole-5-sulfonyl chloride

Comprehensive Overview of 1-phenyl-1H-1,2,4-triazole-5-sulfonyl chloride (CAS No. 2757958-70-4)

1-phenyl-1H-1,2,4-triazole-5-sulfonyl chloride (CAS No. 2757958-70-4) is a specialized sulfonyl chloride derivative widely recognized for its role in organic synthesis and pharmaceutical applications. This compound belongs to the 1,2,4-triazole family, a class of heterocyclic compounds known for their versatility in medicinal chemistry and material science. The presence of both a phenyl group and a sulfonyl chloride moiety enhances its reactivity, making it a valuable intermediate for constructing complex molecules.

In recent years, the demand for 1-phenyl-1H-1,2,4-triazole-5-sulfonyl chloride has surged due to its applications in drug discovery and agrochemical development. Researchers are particularly interested in its potential as a building block for designing enzyme inhibitors and bioactive compounds. Its unique structure allows for selective modifications, enabling the creation of targeted therapies for diseases such as cancer and infectious diseases. This aligns with the growing trend of precision medicine and personalized therapeutics, which dominate current scientific discourse.

The synthesis of 1-phenyl-1H-1,2,4-triazole-5-sulfonyl chloride involves multi-step reactions, often starting from 1,2,4-triazole precursors. Advanced techniques like HPLC purification and NMR characterization ensure high purity, a critical factor for its use in sensitive applications. The compound's stability under controlled conditions makes it suitable for large-scale production, addressing the needs of industrial and academic laboratories alike. Discussions on platforms like ResearchGate and PubMed frequently highlight its synthetic utility, reflecting its prominence in modern chemistry.

From an environmental perspective, the handling of sulfonyl chloride compounds requires adherence to green chemistry principles. Innovations in solvent-free reactions and catalytic processes are reducing the ecological footprint of such syntheses. This resonates with the global push for sustainable chemistry, a topic frequently searched by professionals seeking eco-friendly alternatives. The compound's compatibility with microwave-assisted synthesis further underscores its alignment with cutting-edge methodologies.

In summary, 1-phenyl-1H-1,2,4-triazole-5-sulfonyl chloride (CAS No. 2757958-70-4) exemplifies the intersection of chemical innovation and practical utility. Its relevance in pharmaceutical research, coupled with its adaptability to green synthesis, positions it as a compound of significant interest. As the scientific community continues to explore its potential, this molecule is poised to play a pivotal role in advancing molecular design and therapeutic development.